Cas no 1008063-81-7 (N-(3-chloro-4-fluorophenyl)-2-(2,5-dimethylbenzenesulfonamido)propanamide)

• Product name: N-(3-chloro-4-fluorophenyl)-2-(2,5-dimethylbenzenesulfonamido)propanamide
• CAS No: 1008063-81-7
• MF: C₁₇H₁₈ClFN₂O₃S
• MW: 384.852825641632
• CID: 5381145

N-(3-chloro-4-fluorophenyl)-2-(2,5-dimethylbenzenesulfonamido)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-{[(2,5-dimethylphenyl)sulfonyl]amino}propanamide
• N-(3-chloro-4-fluorophenyl)-2-(2,5-dimethylbenzenesulfonamido)propanamide

• Inchi： 1S/C17H18ClFN2O3S/c1-10-4-5-11(2)16(8-10)25(23,24)21-12(3)17(22)20-13-6-7-15(19)14(18)9-13/h4-9,12,21H,1-3H3,(H,20,22)
• InChI Key： HLBKNHDRCIWPEF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)C(NS(C1=CC(C)=CC=C1C)(=O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-chloro-4-fluorophenyl)-2-(2,5-dimethylbenzenesulfonamido)propanamide

N-(3-chloro-4-fluorophenyl)-2-(2,5-dimethylbenzenesulfonamido)propanamide: A Comprehensive Overview

The compound N-(3-chloro-4-fluorophenyl)-2-(2,5-dimethylbenzenesulfonamido)propanamide, identified by the CAS number 1008063-81-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. Researchers have explored its role in drug development, particularly in the context of enzyme inhibition and receptor targeting.

The molecular structure of this compound is characterized by a sulfonamide group attached to a propanamide backbone, which is further substituted with a 3-chloro-4-fluorophenyl group. This combination of functional groups contributes to its stability and bioavailability. Recent studies have highlighted its ability to modulate key cellular pathways, making it a candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

One of the most notable advancements involving this compound is its application in the development of targeted therapies. Scientists have utilized computational modeling techniques to predict its binding affinity to specific protein targets. These studies have demonstrated that the compound exhibits high selectivity for certain kinases, which are critical in cell signaling processes. Such findings underscore its potential as a lead compound for drug discovery.

In addition to its pharmacological applications, the synthesis and characterization of N-(3-chloro-4-fluorophenyl)-2-(2,5-dimethylbenzenesulfonamido)propanamide have been optimized through green chemistry approaches. Researchers have developed efficient synthetic routes that minimize waste and reduce environmental impact. These methods involve the use of catalytic systems and recyclable solvents, aligning with current trends toward sustainable chemical practices.

The compound's stability under various conditions has also been extensively studied. Thermal analysis and photostability tests have revealed that it maintains its integrity under moderate temperature fluctuations and light exposure. This property is advantageous for formulation purposes, as it ensures consistent performance during storage and administration.

Moreover, recent investigations into the pharmacokinetics of this compound have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profile. Preclinical studies in animal models indicate that it has favorable bioavailability and minimal toxicity at therapeutic doses. These attributes make it a strong candidate for further clinical evaluation.

In summary, N-(3-chloro-4-fluorophenyl)-2-(2,5-dimethylbenzenesulfonamido)propanamide represents a cutting-edge molecule with diverse applications in the chemical and pharmaceutical industries. Its unique structure, coupled with advancements in synthetic methods and biological studies, positions it as a promising tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly significant role in drug development pipelines worldwide.